5-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylene}-3-(4-methylbenzyl)-2,4-imidazolidinedione

• Molecular Formula: C22H18BrN3O2
• Molecular Weight: 436.3 g/mol
• IUPAC Name: (5E)-5-[[1-(4-bromophenyl)pyrrol-2-yl]methylidene]-3-[(4-methylphenyl)methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C22H18BrN3O2/c1-15-4-6-16(7-5-15)14-26-21(27)20(24-22(26)28)13-19-3-2-12-25(19)18-10-8-17(23)9-11-18/h2-13H,14H2,1H3,(H,24,28)/b20-13+
• InChI Key: PGLRVPUYJJAAJS-DEDYPNTBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CC=CN3C4=CC=C(C=C4)Br)/NC2=O
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)Br)NC2=O

Description

5-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylene}-3-(4-methylbenzyl)-2,4-imidazolidinedione is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BRD7389 and has been shown to have significant effects on various biological processes.

Mechanism of Action

The mechanism of action of BRD7389 is not fully understood. However, studies have shown that this compound targets a specific protein called bromodomain-containing protein 4 (BRD4). BRD4 is a protein that plays a key role in the regulation of gene expression. By inhibiting the activity of BRD4, BRD7389 can modulate the expression of various genes and alter cellular processes.
Biochemical and Physiological Effects
BRD7389 has been shown to have significant biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of tumors. BRD7389 has also been shown to have anti-inflammatory effects and can reduce the expression of pro-inflammatory cytokines. Additionally, this compound has been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BRD7389 in lab experiments is its potency and specificity. This compound has been shown to have a high affinity for BRD4 and can inhibit its activity at low concentrations. However, one of the limitations of using BRD7389 is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on BRD7389. One area of research is in the development of more potent and selective inhibitors of BRD4. Another area of research is in the identification of new targets for BRD7389. Additionally, studies are needed to determine the optimal dosage and administration routes for this compound in various experimental settings. Finally, further studies are needed to investigate the potential applications of BRD7389 in the treatment of various diseases.

Synthesis Methods

The synthesis of BRD7389 is a complex process that involves several steps. The starting materials for the synthesis include 4-bromobenzaldehyde, 4-methylbenzylamine, and urea. These materials are then subjected to a series of reactions that involve the use of various reagents and catalysts. The final product is obtained after multiple purification steps.

Scientific Research Applications

BRD7389 has been studied extensively for its potential applications in scientific research. One of the major areas of research is in the field of cancer biology. Studies have shown that BRD7389 has potent anti-cancer properties and can inhibit the growth of various types of cancer cells. This compound has also been shown to have potential applications in the treatment of inflammation, cardiovascular diseases, and neurological disorders.